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Compound of Interest

Compound Name: 7,4'-Dihydroxyflavone

Cat. No.: B191080 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

7,4'-Dihydroxyflavone (7,4'-DHF) is a natural flavonoid found in plants such as Glycyrrhiza

uralensis and is recognized for its diverse biological activities, including potent anti-

inflammatory and antioxidant properties.[1][2] It has been shown to inhibit eotaxin/CCL11

production and MUC5AC mucus gene expression, making it a compound of interest in

respiratory and inflammatory disease research.[2][3][4] Accurate and reproducible experimental

results depend on the correct preparation, handling, and storage of stock solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for 7,4'-DHF due to its high solubilizing capacity

for flavonoids. This document provides a detailed protocol for the preparation, storage, and use

of 7,4'-DHF stock solutions in DMSO.

Physicochemical Properties and Solubility
Proper preparation of 7,4'-DHF solutions begins with an understanding of its key properties.

The following table summarizes essential quantitative data for this compound.
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Property Value Reference(s)

CAS Number 2196-14-7 [1][5][6]

Molecular Formula C₁₅H₁₀O₄ [1][5][6][7]

Molecular Weight 254.24 g/mol [2][5][6][7]

Appearance Solid, Pale Yellow Powder [1][8]

Purity (Typical) ≥98% [1]

Solubility in DMSO
Up to 100 mg/mL (approx. 393

mM)
[7]

Storage (Powder) 3 years at -20°C [2][7]

Storage (in DMSO)
1 year at -80°C; 1 month at

-20°C
[2]

Experimental Protocols
Materials and Equipment

7,4'-Dihydroxyflavone powder (purity ≥98%)

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Safety Precautions
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7,4'-Dihydroxyflavone: This compound should be considered hazardous until more

toxicological information is available. Avoid inhalation, ingestion, or contact with skin and

eyes. Review the Safety Data Sheet (SDS) before use.

DMSO: DMSO is an excellent solvent that can facilitate the absorption of other chemicals

through the skin. Always wear nitrile gloves and handle it within a chemical fume hood.

Protocol for Preparing a 100 mM Stock Solution
This protocol describes the preparation of 1 mL of a 100 mM stock solution. Adjust volumes as

needed.

Calculation:

Determine the mass of 7,4'-DHF needed using the formula: Mass (mg) = Desired

Concentration (M) x Final Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL of a 100 mM solution: Mass (mg) = 0.1 mol/L x 0.001 L x 254.24 g/mol x 1000

mg/g = 25.42 mg

Weighing:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh 25.42 mg of 7,4'-DHF powder directly into the tube.

Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the powder.

Close the cap tightly and vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution against a light source. If particles are still visible, sonicate the

tube in a bath sonicator for 5-10 minutes, or until the solution is clear.[7] Gentle warming in

a water bath (up to 60°C) can also aid in dissolving flavonoids but should be used

cautiously.[9]
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Ensure the final solution is clear and free of any precipitate before proceeding.

Workflow for Stock Solution Preparation

1. Calculate Mass
(e.g., 25.42 mg for 1 mL of 100 mM)

2. Weigh Compound
into a sterile tube

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Dissolve Completely
(Vortex / Sonicate)

5. Visually Verify
(Clear Solution)

6. Dispense Aliquots
(e.g., 10-50 µL)

7. Store Appropriately
(-80°C Long-Term)

Click to download full resolution via product page

Caption: Workflow for preparing 7,4'-dihydroxyflavone stock solution.

Aliquoting and Storage
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To preserve the stability of the stock solution and avoid repeated freeze-thaw cycles,

dispense the solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

polypropylene tubes.[2][10]

Label each aliquot clearly with the compound name, concentration, and date of preparation.

For long-term storage (up to 1 year), store the aliquots at -80°C.[2]

For short-term storage (up to 1 month), store at -20°C.[2]

Preparation of Working Solutions for Cell Culture
Flavonoids are prone to precipitation when a concentrated DMSO stock is diluted into aqueous

media.[9][11] The following steps help mitigate this issue.

Determine Final Concentration: Calculate the volume of stock solution needed to achieve the

desired final concentration in your cell culture medium. The final concentration of DMSO

should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Dilution Method:

Warm the required aliquot of the 100 mM stock solution and your cell culture medium to

room temperature or 37°C.

Add the small volume of the DMSO stock solution directly to the larger volume of cell

culture medium while gently vortexing or swirling the medium. This rapid dispersion helps

prevent localized high concentrations that can lead to precipitation.[12]

Never add the aqueous medium to the concentrated DMSO stock.

Control: Always prepare a vehicle control using the same final concentration of DMSO in the

medium as is present in the experimental samples.

Application: Signaling Pathway Inhibition
7,4'-DHF has been shown to inhibit mucus production by modulating key inflammatory

signaling pathways.[3] For researchers in drug development, understanding this mechanism is

crucial. 7,4'-DHF suppresses the activation of NF-κB and STAT6 while enhancing the
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expression of HDAC2, leading to a downstream reduction in MUC5AC gene expression and

protein production.[3]

Simplified Signaling Pathway of 7,4'-DHF Action

Stimulants
(e.g., PMA)

NF-κB ActivationSTAT6 Activation

7,4'-Dihydroxyflavone

HDAC2 Expression

MUC5AC Gene
Expression

Mucus Production
& Secretion
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Caption: 7,4'-DHF inhibits MUC5AC expression via NF-κB, STAT6, and HDAC2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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